Cas no 2229379-47-7 (N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine)

• Product Name: N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine
• CAS No: 2229379-47-7
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 5979332
• PubChem ID: 165752996
• Update Time: 2025-10-31

N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine
• EN300-1958883
• N-{[4-fluoro-3-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine
• 2229379-47-7

• Inchi： 1S/C9H9F4NO/c1-14(15)5-6-2-3-8(10)7(4-6)9(11,12)13/h2-4,15H,5H2,1H3
• InChI Key： LMGXVVXLCARODT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)CN(C)O

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Additional information on N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine

Introduction to N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine and Its Significance in Modern Chemical Biology

N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine, a compound with the CAS number 2229379-47-7, represents a fascinating intersection of medicinal chemistry and biochemical innovation. This compound, characterized by its unique structural motifs, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a valuable scaffold for drug design.

The fluoro group, known for its ability to modulate metabolic stability and binding affinity, has been extensively studied in the pharmaceutical industry. Its incorporation into molecules often enhances bioavailability and reduces degradation rates, critical factors in drug development. Similarly, the trifluoromethyl group contributes to lipophilicity and metabolic resistance, further enhancing the pharmacokinetic profile of potential drug candidates. These attributes make N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine a compelling candidate for further investigation.

In recent years, significant advancements have been made in understanding the role of fluorinated compounds in medicinal chemistry. Studies have demonstrated that the introduction of fluorine atoms can lead to improved binding interactions with biological targets, often resulting in higher efficacy and selectivity. For instance, fluorinated analogs of existing drugs have shown enhanced potency while reducing side effects. This trend underscores the importance of compounds like N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine in the ongoing quest for next-generation therapeutics.

The hydroxylamine moiety in this compound also plays a crucial role in its chemical behavior. Hydroxylamine derivatives are known for their reactivity and ability to participate in various biochemical transformations. This reactivity can be leveraged to develop compounds with specific biological activities, such as enzyme inhibition or receptor modulation. The combination of these structural elements—fluoro, trifluoromethyl, and hydroxylamine—makes N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine a versatile tool for synthetic chemists and pharmacologists.

Current research is exploring the potential applications of this compound in various therapeutic areas. One particularly promising area is oncology, where fluorinated compounds have shown significant promise as anticancer agents. The ability of these molecules to interact selectively with cancer-specific targets has led to the development of novel chemotherapeutic strategies. Additionally, studies suggest that N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine may exhibit anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

The synthesis of N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and fluorous chemistry have been particularly useful in constructing the desired molecular framework. These advancements not only facilitate access to this compound but also open up possibilities for designing related analogs with tailored properties.

The pharmacological evaluation of N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine is an ongoing process. Initial studies have highlighted its potential as a lead compound for further development. In vitro assays have demonstrated interesting interactions with various biological targets, suggesting multiple avenues for therapeutic intervention. As research progresses, more detailed information about its mechanism of action and potential side effects will become available, guiding future optimization efforts.

The impact of fluorinated compounds on drug discovery cannot be overstated. Their unique properties have led to numerous breakthroughs in medicinal chemistry over the past few decades. N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine exemplifies this trend by combining several key structural features that enhance its pharmaceutical potential. As our understanding of these compounds grows, so too does the promise they hold for addressing unmet medical needs.

In conclusion, N-{4-fluoro-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine (CAS number 2229379-47-7) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural composition and promising biological activities make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a crucial role in the development of next-generation medicines.